5-Bromo-4-methyl-2-(oxetan-3-yloxy)-pyrimidine

• IUPAC Name: 5-bromo-4-methyl-2-(oxetan-3-yloxy)pyrimidine
• InChI: InChI=1S/C8H9BrN2O2/c1-5-7(9)2-10-8(11-5)13-6-3-12-4-6/h2,6H,3-4H2,1H3
• InChI Key: QWFLWMKFKKYJGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1Br)OC2COC2
• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol

Description

5-Bromo-4-methyl-2-(oxetan-3-yloxy)-pyrimidine, commonly referred to as BMOP, is a heterocyclic organic compound with a pyrimidine ring structure. It has a wide range of applications in the scientific and medical fields, from synthesis of other compounds to its use as a therapeutic agent.

Scientific Research Applications

Antiviral Activity

5-Bromo-4-methyl-2-(oxetan-3-yloxy)-pyrimidine and its derivatives have been studied for their antiviral properties. For instance, some derivatives show marked inhibitory activity against retrovirus replication in cell culture, highlighting their potential in antiretroviral therapy (Hocková et al., 2003).

Synthesis of Bi-Heterocycles

The compound has been used as a precursor in synthesizing a series of biheterocycles. Efficient synthesis methods have been developed to create complex molecular structures that can be utilized in various pharmaceutical and chemical applications (Aquino et al., 2017).

Derivatives Formation

Research has been conducted on the formation of new derivatives of pyrimidine using 5-Bromo-4-methyl-2-(oxetan-3-yloxy)-pyrimidine. These derivatives are valuable in synthesizing novel chemical compounds with potential therapeutic uses (Rahimizadeh et al., 2007).

Heteroaryl Ether Synthesis

The compound is instrumental in the synthesis of heteroaryl ethers. Through oxidative palladium catalysis, it aids in the preparation of complex ethers, which are crucial intermediates in various organic syntheses (Bardhan et al., 2009).

Antitumor Activity

5-Bromo-4-methyl-2-(oxetan-3-yloxy)-pyrimidine has been part of the synthesis of acyclonucleoside derivatives, which are explored for their antitumor activities. These derivatives offer new avenues for cancer treatment research (Rosowsky et al., 1981).

Pyrimidine-Based Heterocycles

The compound facilitates the synthesis of pyrimidine-based heterocycles, which are key components in creating new drugs and materials with unique properties (Kinoshita et al., 1992).